Cas no 264916-06-5 (tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 264916-06-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD08234717
• CID: 247687
• PubChem ID: 22591361
• Update Time: 2025-06-26

tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-aminoisoindoline-2-carboxylate
• 2H-Isoindole-2-carboxylic acid, 5-amino-1,3-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 5-amino-1,3-dihydroisoindole-2-carboxylate
• 5-AMINO-1,3-DIHYDRO-ISOINDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• 5-amino-2-tert-butoxycarbonylisoindoline
• tert-butyl 5-amino-1,3-dihydro-2H-isoindole-2-carboxylate
• tert-butyl 5-aMino-2,3-dihydro-1H-isoindole-2-carboxylate
• 5-Amino-1,3-dihydro-2H-isoindole-2-carboxylic acid tert-butyl ester
• 5-Amino-2-(tert-butoxycarbonyl)isoindoline
• 5-Aminoisoindoline-2-carboxylic acid tert-butyl ester
• 5-AMINO-2-BOC-ISOINDOLINE
• PubChem18077
• Tert-butyl5-aminoisoindoline-2-carboxylate
• 2-Boc-5-aminoisoindoline
• 2-N-Boc-5-aminoisoindoline
• 2-N-boc-5-amino-isoindoline
• SB10571
• 264916-06-5
• A16040
• DTXSID00626668
• SC1106
• SY112265
• EN300-188167
• DS-11619
• AM20040053
• TERT-BUTYL 5-AMINOISOINDOLINE- 2-CARBOXYLATE
• MFCD08234717
• SCHEMBL2480343
• AKOS014514293
• WJFWIRWHYIDBAQ-UHFFFAOYSA-N
• 5-amino-2-tert-butoxycarbon-ylisoindoline
• FT-0647036
• AC-7914
• J-524729
• SCHEMBL520400
• CS-W019616
• PB29478
• tert-Butyl-5-aminoisoindoline-2-carboxylate
• DB-008699
• tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate

• MDL： MFCD08234717
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-7-9-4-5-11(14)6-10(9)8-15/h4-6H,7-8,14H2,1-3H3
• InChI Key： WJFWIRWHYIDBAQ-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(=CC=2C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.177
• Melting Point: No data available
• Boiling Point: 376.3°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.582
• PSA: 55.56000
• LogP: 3.03860
• Vapor Pressure: No data available

tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD152955)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate

tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 264916-06-5) is a significant molecule in the field of organic chemistry, particularly in drug discovery and materials science. This compound belongs to the class of isoindoles, which are bicyclic aromatic structures with a wide range of applications. The isoindole core of this molecule is substituted with a tert-butyl group and an amino group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their potential as kinase inhibitors and other therapeutic agents. The tert-butyl group in this compound serves as a bulky substituent, which can influence the molecule's pharmacokinetic properties, such as solubility and bioavailability. The amino group, on the other hand, introduces hydrogen bonding capabilities, enhancing the molecule's interaction with biological targets.

The synthesis of tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate typically involves multi-step reactions, including coupling reactions and cyclizations. Researchers have explored various methods to optimize the synthesis process, focusing on improving yield and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of applications, this compound has shown promise in drug discovery programs targeting cancer and inflammatory diseases. Its ability to modulate key signaling pathways makes it a valuable lead compound for further optimization. Additionally, the tert-butyl group provides opportunities for further functionalization, allowing chemists to explore diverse substitution patterns and enhance the molecule's biological activity.

From a materials science perspective, isoindole derivatives like tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate have been investigated for their potential in organic electronics. The aromaticity of the isoindole ring contributes to its electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that substituent effects can significantly influence the electronic characteristics of these materials.

The versatility of tert-butyl 5-amino-2,3-dihydro-1H-isoindole-2-carboxylate lies in its ability to serve as both a drug candidate and a material precursor. Its unique combination of functional groups allows for a wide range of chemical modifications, enabling researchers to tailor its properties for specific applications. As ongoing research continues to uncover new uses for this compound, its role in both medicinal and materials chemistry is expected to grow.